Cas no 897622-07-0 (N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)propane-1-sulfonamide)

N-(2-{4-(3-Chlorophenyl)piperazin-1-ylsulfonyl}ethyl)propane-1-sulfonamide is a sulfonamide derivative featuring a 3-chlorophenyl-substituted piperazine core, offering potential applications in medicinal chemistry and pharmacological research. Its structure combines a sulfonyl ethyl linker with a propane sulfonamide moiety, enhancing binding affinity and selectivity for specific biological targets. The 3-chlorophenyl group may contribute to improved lipophilicity and receptor interaction. This compound is of interest for its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or cardiovascular pathways. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies and drug discovery efforts.

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)propane-1-sulfonamide structure

897622-07-0 structure

Product Name:N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)propane-1-sulfonamide

CAS No:897622-07-0

MF:C₁₅H₂₄ClN₃O₄S₂

MW:409.951760292053

CID:6316999

PubChem ID:18565499

Update Time:2025-10-15

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)propane-1-sulfonamide
- SR-01000910419
- SR-01000910419-1
- N-[2-[4-(3-chlorophenyl)piperazin-1-yl]sulfonylethyl]propane-1-sulfonamide
- 897622-07-0
- N-(2-((4-(3-chlorophenyl)piperazin-1-yl)sulfonyl)ethyl)propane-1-sulfonamide
- F2069-0003
- AKOS024625278
- N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide
- Inchi： 1S/C15H24ClN3O4S2/c1-2-11-24(20,21)17-6-12-25(22,23)19-9-7-18(8-10-19)15-5-3-4-14(16)13-15/h3-5,13,17H,2,6-12H2,1H3
- InChI Key： DAQGFFNWUJYOHW-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1CCN(CC1)S(CCNS(CCC)(=O)=O)(=O)=O

Computed Properties

Exact Mass: 409.0896763g/mol
Monoisotopic Mass: 409.0896763g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 8
Complexity: 608
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 104Å²

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)propane-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2069-0003-2μmol	N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide	897622-07-0	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2069-0003-5μmol	N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide	897622-07-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2069-0003-10μmol	N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide	897622-07-0	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2069-0003-20μmol	N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide	897622-07-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2069-0003-1mg	N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide	897622-07-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2069-0003-2mg	N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide	897622-07-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2069-0003-3mg	N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide	897622-07-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2069-0003-4mg	N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide	897622-07-0	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2069-0003-5mg	N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide	897622-07-0	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2069-0003-10mg	N-(2-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}ethyl)propane-1-sulfonamide	897622-07-0	90%+	10mg	$79.0	2023-05-16

N-(2-{4-(3-chlorophenyl)piperazin-1-ylsulfonyl}ethyl)propane-1-sulfonamide Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Enantiomeric helical TiO2 nanofibers modulate different peptide assemblies and subsequent cellular behaviors†

Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153

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